4-[1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine
Description
4-[1-(5,6-Dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine is a heterocyclic compound featuring a thiomorpholine core linked to a piperidine-carbonylic moiety substituted with a 5,6-dimethylpyrimidin-4-yl group. The compound’s design suggests applications in medicinal chemistry, particularly in targeting enzymes or receptors where pyrimidine derivatives are known to interact, such as kinase inhibitors or neurotransmitter modulators .
Properties
IUPAC Name |
[1-(5,6-dimethylpyrimidin-4-yl)piperidin-3-yl]-thiomorpholin-4-ylmethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H24N4OS/c1-12-13(2)17-11-18-15(12)20-5-3-4-14(10-20)16(21)19-6-8-22-9-7-19/h11,14H,3-10H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
GVCOQNUCTHNWNO-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=CN=C1N2CCCC(C2)C(=O)N3CCSCC3)C | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H24N4OS | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.01.04) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
320.5 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Key Structural Analogs and Their Properties
Below is a comparative analysis of 4-[1-(5,6-dimethylpyrimidin-4-yl)piperidine-3-carbonyl]thiomorpholine with analogs identified in the literature (Table 1):
Table 1: Structural and Spectroscopic Comparison
Structural and Functional Differences
Nitro groups are electron-withdrawing and may increase reactivity but reduce bioavailability . The pyridin-2-amine analog (EP 3 858 835 A1) lacks the pyrimidine ring but retains hydrogen-bonding capability via the amine group, suggesting divergent biological targets (e.g., adenosine receptors vs. kinases).
Impact of Linker Flexibility :
- The dual piperidine-carbonyl linkage in 4-{1-[1-(pyridin-2-yl)piperidine-3-carbonyl]piperidin-4-yl}thiomorpholine introduces additional rotational constraints compared to the single piperidine-carbonyl bridge in the target compound. This could influence binding kinetics in enzyme-active sites .
Spectroscopic Signatures :
Research Implications and Gaps
- Data Limitations : The absence of experimental data (e.g., IC$_{50}$, solubility) for the target compound necessitates further studies to validate its pharmacokinetic and pharmacodynamic profile.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
